Cas no 1396812-77-3 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide
• CAS No: 1396812-77-3
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 5401166
• Update Time: 2025-10-29

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-3-phenylpropanamide
• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide

• Inchi： 1S/C19H21N3OS/c1-22-14-16(17-8-5-13-24-17)21-18(22)11-12-20-19(23)10-9-15-6-3-2-4-7-15/h2-8,13-14H,9-12H2,1H3,(H,20,23)
• InChI Key： IOUFBPXRMDKKNQ-UHFFFAOYSA-N
• SMILES： C(NCCC1N(C)C=C(C2SC=CC=2)N=1)(=O)CCC1=CC=CC=C1

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide

N-{2-[1-Methyl-4-(Thiophen-2-Yl)-1H-Imidazol-2-Yl]Ethyl}-3-Phenylpropanamide: A Comprehensive Overview

The compound with CAS No. 1396812-77-3, known as N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of small molecule inhibitors and bioactive agents. Its structure, which includes a thiophene ring and an imidazole moiety, contributes to its stability and bioavailability, making it a valuable candidate for further exploration.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Stille coupling and HWE (Horner-Wadsworth-Emmons) reaction to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production, which is essential for preclinical studies. The incorporation of the thiophene group enhances the molecule's ability to interact with biological targets, making it a strong candidate for targeted drug delivery.

In terms of pharmacological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in various disease pathways. For instance, studies have demonstrated its efficacy in modulating kinase activity, which is crucial in the treatment of cancer and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests its potential application in neurodegenerative disorders. Recent research has also explored its role as a neuroprotective agent, highlighting its ability to mitigate oxidative stress and inflammation in neuronal cells.

The structural versatility of this compound allows for further modifications to enhance its therapeutic profile. By altering the substituents on the imidazole ring or the thiophene group, researchers can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications are critical for optimizing drug candidates and ensuring their suitability for clinical trials. Moreover, computational studies using molecular docking and dynamics simulations have provided insights into its binding affinity with various protein targets, further validating its potential as a lead compound.

In conclusion, N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-phenylpropanamide represents a promising avenue for drug discovery and development. Its unique structure, combined with cutting-edge synthetic methods and pharmacological insights, positions it as a valuable asset in the field of medicinal chemistry. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing treatments for a wide range of diseases.